5-(Chloromethyl)-2-hydroxybenzoic acid
Overview
Description
5-(Chloromethyl)-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C8H7ClO3 and its molecular weight is 186.59 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chlorine Consumption and By-Products Formation
Research has explored the relationship between chlorine consumption and the formation of disinfection by-products (DBP) in the presence of compounds with OH and/or COOH groups, including hydroxybenzoic acid derivatives. These studies are vital in understanding chlorine degradation and DBP formation in water treatment processes (Chang, Chiang, Chao, & Lin, 2006).
Synthesis and Electrochemical Activities of Metal Complexes
The reaction of hydroxybenzoic acid derivatives, including 5-(chloromethyl)-2-hydroxybenzoic acid, with metals has been studied for synthesizing various metal complexes. These complexes are characterized for their potential in applications like electrocatalysis (Zhao, Zhao, Bing, Pan, & Li, 2013).
Organometallic Chemistry and Cytotoxicity Studies
This compound derivatives have been used to synthesize organometallic complexes, with their structures and cytotoxic activities being investigated. These studies offer insights into the potential therapeutic applications of these compounds (Baul, Rynjah, Rivarola, Pettinari, Holčapek, Jirásko, Englert, Linden, 2007).
Role in Antibiotic Biosynthesis
Hydroxybenzoic acids, closely related to this compound, have been studied for their role in the biosynthesis of various antibiotics. This research is crucial for developing new classes of antibiotics and understanding their synthetic pathways (Becker, 1984).
Synthesis and Analysis in Beverages
Studies on the synthesis and analysis of hydroxybenzoic acids, including derivatives like this compound, have been conducted to understand their presence and role in different beverages. This research aids in the understanding of food chemistry and the impact of these compounds on health (Grúz, Novák, & Strnad, 2008).
Vibrational and Quantum Chemical Investigations
The vibrational properties and quantum chemical aspects of chloro-hydroxybenzoic acids have been studied to understand their structural and chemical behavior. These studies contribute to the field of molecular spectroscopy and its applications (Arjunan, Kalaivani, Ravindran, & Mohan, 2011).
Synthesis of Carboxylated Derivatives
Research has demonstrated the synthesis of chlorohydroxybenzoic acids, such as this compound, via carboxylation processes. These findings are important for developing new synthetic methods and applications in various fields (Suerbaev, Chepaikin, & Kudaibergenov, 2017).
Antilipolytic Effects and Receptor Agonism
Studies have identified hydroxybenzoic acids, including chloro-substituted derivatives, as selective agonists for certain receptors with potential antilipolytic effects. This research has implications for obesity treatment and understanding metabolic pathways (Dvorak, Liu, Shelton, Kuei, Sutton, Lovenberg, & Carruthers, 2012).
Properties
IUPAC Name |
5-(chloromethyl)-2-hydroxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3/c9-4-5-1-2-7(10)6(3-5)8(11)12/h1-3,10H,4H2,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYPFWYRRFZSDEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCl)C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60324890 | |
Record name | 5-(Chloromethyl)-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60324890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10192-87-7 | |
Record name | NSC407931 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=407931 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(Chloromethyl)-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60324890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.